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Compound of Interest

Compound Name: CobaltOxide

Cat. No.: B1143555

For laboratory professionals, including researchers, scientists, and those in drug development,
the safe handling of chemical compounds is paramount. This guide provides essential,
immediate safety and logistical information for working with cobalt oxide, a compound that
presents potential health risks if not managed correctly. Adherence to these procedural steps
will help ensure a safe laboratory environment and the integrity of your research.

Cobalt oxide is classified as a hazardous substance, harmful if swallowed or inhaled, and can
cause irritation to the skin, eyes, and respiratory tract.[1] It may also lead to allergic skin or
respiratory reactions, and chronic exposure can have adverse effects on the thyroid, lungs,
heart, and kidneys.[1] Furthermore, cobalt and its compounds are considered possibly
carcinogenic to humans.[1][2]

Operational Plan for Handling Cobalt Oxide

This section outlines a step-by-step process for the safe handling of cobalt oxide in a laboratory
setting.

1. Preparation and Engineering Controls:

» Ventilation: Always handle cobalt oxide in a well-ventilated area. A chemical fume hood or a
local exhaust ventilation system is necessary to control airborne dust.[1][3]

o Restricted Access: Ensure that the handling area is clearly marked and that access is
restricted to authorized personnel.
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Emergency Equipment: Confirm that an eyewash station and safety shower are readily
accessible near the workspace.[1]

Gather Materials: Before starting, ensure all necessary personal protective equipment (PPE)
and handling materials are available.

. Personal Protective Equipment (PPE):

Respiratory Protection: When there is a risk of inhaling dust, a NIOSH/MSHA-approved
respirator is required.[4] For high concentrations, a positive pressure air-supplied respirator
may be necessary.[4]

Eye and Face Protection: Wear safety glasses with side shields or goggles.[4] A face shield
is recommended if there is a potential for splashing or significant dust generation.[3][4]

Skin Protection:

o Gloves: Wear impermeable, chemical-resistant gloves.[3][5] Consider double gloving for
added protection.[4] Always inspect gloves for integrity before use.[3]

o Lab Coat/Coveralls: A lab coat or protective suit is necessary to prevent skin contact.[3][6]

Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of the
workday.[3][7] Do not eat, drink, or smoke in areas where cobalt oxide is handled.[4][5]

. Handling Procedures:

Avoid Dust Formation: Handle cobalt oxide in a manner that minimizes the generation of
dust.[3][5][7]

Weighing: If weighing the powder, do so within a fume hood or a ventilated enclosure.

Spills: In the event of a spill, do not use compressed air to clean up.[5] Carefully sweep or
vacuum the spilled material using a HEPA-filtered vacuum and place it in a sealed, labeled
container for disposal.[5] Moisten the spilled substance first to prevent dusting if appropriate.

[8]

. Storage:
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o Container: Store cobalt oxide in a tightly closed, properly labeled container.[3][4][5]
e Location: Keep the container in a cool, dry, and well-ventilated area.[5][7]

e Incompatibilities: Store away from strong oxidizing agents and moisture.[1][5]

5. Disposal:

» Waste Characterization: Cobalt oxide waste must be treated as hazardous waste.

o Disposal Route: Dispose of waste materials and contaminated packaging in accordance with
local, state, and federal regulations.[5] This typically involves using a licensed professional
waste disposal service.[9] Do not allow the material to enter drains or the environment.[3][5]

Quantitative Data Summary

The following table summarizes key quantitative data related to the safe handling of cobalt
oxide.

Parameter Value Reference

Occupational Exposure Limits
(OELS) - Time-Weighted
Average (TWA)

ACGIH TLV (as Co, inhalable

fraction) 0.02 mg/m3 [8]
NIOSH REL 0.05 mg/m3 [10]
OSHA PEL 0.1 mg/m3 [10]
Acute Toxicity

Oral LD50 (Rat) 202 mg/kg bw [11]
Inhalation LC50 (Rat) 0.06 mg/L [11]

Experimental Workflow and Safety Procedures

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Cobalt%20Oxide%20Solid%20Formulation_AH_US_EN.pdf
https://www.espimetals.com/index.php/msds/528-cobalt-oxide-co3o4
https://www.espimetals.com/index.php/msds/528-cobalt-oxide-co3o4
https://www.carlroth.com/medias/SDB-9834-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyODY5NjR8YXBwbGljYXRpb24vcGRmfGFEUm1MMmhrTWk4NU1qSXpNVFU1T1RBMk16TTBMMU5FUWw4NU9ETTBYMGRDWDBWT0xuQmtaZ3wwOTRhNTU4YTEyYmMwZGE5ZjJmYzczM2ZhY2IzZjAzMzgxNDMwOTJhNWIxY2MyOGNlN2I4MjA4MGY1NGE1OWMx
https://mhcc-or.newlook.safecollegessds.com/document/repo/a923efc8-83ee-48ac-9ab5-98ebf32a5e7b
https://www.espimetals.com/index.php/msds/528-cobalt-oxide-co3o4
https://www.espimetals.com/index.php/msds/528-cobalt-oxide-co3o4
https://dept.harpercollege.edu/chemistry/sds/Cobalt%20(II)%20Oxide.pdf
https://www.aardvarkclay.com/pdf/raw_materials/SDS-Cobalt%20Oxide.pdf
https://www.espimetals.com/index.php/msds/528-cobalt-oxide-co3o4
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1551
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/0520.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Cobalt%20oxide_Human%20health%20tier%20II%20assessment.pdf
https://www.industrialchemicals.gov.au/sites/default/files/Cobalt%20oxide_Human%20health%20tier%20II%20assessment.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the logical workflow for safely handling cobalt oxide in a
laboratory setting, from preparation to disposal.

Safe handling workflow for Cobalt Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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